1-[4-(Methylsulfanyl)phenyl]-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C20H13N3O3S2
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 1-(4-methylsulfanylphenyl)-2-(1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C20H13N3O3S2/c1-27-12-8-6-11(7-9-12)16-15-17(24)13-4-2-3-5-14(13)26-18(15)19(25)23(16)20-22-21-10-28-20/h2-10,16H,1H3
• InChI Key: QGPJRJACDGLTJW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2C3=C(C(=O)N2C4=NN=CS4)OC5=CC=CC=C5C3=O

Description

1-[4-(Methylsulfanyl)phenyl]-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound that features a unique combination of functional groups, including a thiadiazole ring, a chromeno-pyrrole system, and a methylsulfanyl-substituted phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[4-(Methylsulfanyl)phenyl]-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions. One common route includes the following steps:

Formation of the Thiadiazole Ring: This can be achieved by reacting a suitable hydrazine derivative with a thiocarbonyl compound under acidic conditions.

Construction of the Chromeno-Pyrrole System: This step involves cyclization reactions, often using a base-catalyzed condensation of a suitable precursor.

Introduction of the Methylsulfanyl Group: This can be done through nucleophilic substitution reactions, where a methylsulfanyl group is introduced to the phenyl ring.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions: 1-[4-(Methylsulfanyl)phenyl]-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced under hydrogenation conditions to modify the chromeno-pyrrole system.

Substitution: Electrophilic or nucleophilic substitution reactions can occur on the phenyl ring or the thiadiazole ring.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Halogenating agents, nucleophiles like amines or thiols.

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced chromeno-pyrrole derivatives.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-[4-(Methylsulfanyl)phenyl]-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several scientific research applications:

Medicinal Chemistry: Potential use as a pharmacophore in drug design due to its unique structure and functional groups.

Materials Science: Possible applications in the development of organic semiconductors or light-emitting materials.

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

1-[4-(Methylsulfanyl)phenyl]-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione: can be compared with other compounds containing thiadiazole rings, chromeno-pyrrole systems, or methylsulfanyl-substituted phenyl groups.

Uniqueness:

• The combination of these functional groups in a single molecule is unique and provides distinct chemical and physical properties that can be leveraged in various applications.

Comparison with Similar Compounds

• 1-[4-(Methylsulfanyl)phenyl]-2-(1,3,4-thiadiazol-2-yl)ethanone
• 2-(1,3,4-Thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 1-[4-(Methylsulfanyl)phenyl]-2-(1,3,4-thiadiazol-2-yl)benzene